N-(1-(4-fluorophenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-2-(naphthalen-1-yl)acetamide

• IUPAC Name: N-[1-(4-fluorophenyl)-4-oxopyrazolo[3,4-d]pyrimidin-5-yl]-2-naphthalen-1-ylacetamide
• InChI: InChI=1S/C23H16FN5O2/c24-17-8-10-18(11-9-17)29-22-20(13-26-29)23(31)28(14-25-22)27-21(30)12-16-6-3-5-15-4-1-2-7-19(15)16/h1-11,13-14H,12H2,(H,27,30)
• InChI Key: UVVKGZGCJVXNHA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2CC(=O)NN3C=NC4=C(C3=O)C=NN4C5=CC=C(C=C5)F
• Molecular Formula: C23H16FN5O2
• Molecular Weight: 413.4 g/mol

Description

N-(1-(4-fluorophenyl)-4-oxo-1H-pyrazolo[3,4-d]pyrimidin-5(4H)-yl)-2-(naphthalen-1-yl)acetamide is a useful research compound. Its molecular formula is C23H16FN5O2 and its molecular weight is 413.412. The purity is usually 95%.
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Scientific Research Applications

Medical Imaging Applications

A novel series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, closely related to the compound , has shown selectivity as ligands for the translocator protein (18 kDa) (TSPO). These compounds have been synthesized and biologically evaluated in vitro for their potential to bind TSPO, recognized as an early biomarker of neuroinflammatory processes. Such compounds display subnanomolar affinity for TSPO, comparable to the parent molecule, and have been radiolabeled with fluorine-18 for in vivo PET imaging studies on rodent models of neuroinflammation. This illuminates their potential as in vivo PET radiotracers, particularly highlighting the brain uptake and local accumulation in areas of neuroinflammation, confirming their applicability in medical imaging to study neuroinflammatory conditions (Damont et al., 2015).

Applications in Understanding Neuroinflammation

The synthesis and biological evaluation of substituted imidazo[1,2-a]pyridines and pyrazolo[1,5-a]pyrimidines for the study of the peripheral benzodiazepine receptor using PET have shown high in vitro affinity and selectivity. These compounds have been radiolabeled and prepared for biodistribution studies in rats, paralleling the known localization of peripheral benzodiazepine receptors (PBRs). This research aids in understanding PBR expression in neurodegenerative disorders, highlighting the potential application of these compounds in diagnosing and studying the progression of such diseases (Fookes et al., 2008).

Potential in Cancer Imaging

Focused library synthesis and structure-activity relationship development of pyrazolopyrimidines have led to the discovery of novel TSPO ligands with enhanced affinity, one of which exhibits a 36-fold enhancement in affinity compared to a reference compound. These developments have facilitated the production of radiolabeled compounds with high radiochemical yield and specific activity, suitable for in vivo studies. Such agents have been identified as improved probes for molecular imaging of TSPO-expressing cancers, demonstrating the utility of this compound class in cancer diagnostics and potentially in the monitoring of therapeutic responses (Tang et al., 2013).